Cas no 1806993-28-1 (5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
• CAS No: 1806993-28-1
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4915037
• Update Time: 2025-07-21

5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C7H4BrF2NO2/c8-4-1-11-7(13)3(2-12)5(4)6(9)10/h1-2,6H,(H,11,13)
• InChI Key： VGXLPSFSRDLTQY-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(C=O)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2

Additional information on 5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

Recent Advances in the Study of 5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1806993-28-1)

The compound 5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1806993-28-1) has recently emerged as a key intermediate in pharmaceutical research, particularly in the development of novel therapeutic agents. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the presence of bromo and difluoromethyl substituents, which contribute to its potential biological activity and synthetic utility.

Recent studies have focused on exploring the synthetic applications of this compound as a building block for more complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of pyridine-based kinase inhibitors, showing promising activity against several cancer-related targets. The electron-withdrawing properties of the difluoromethyl group were found to significantly influence the reactivity of the aldehyde functionality, enabling selective transformations under mild conditions.

In terms of biological evaluation, preliminary screening data from multiple research groups indicate that derivatives of 5-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde exhibit moderate to strong inhibitory effects against various enzymes, including carbonic anhydrases and phosphodiesterases. The presence of both hydrogen bond donor (hydroxyl) and acceptor (aldehyde) groups in close proximity appears to contribute to this activity by facilitating interactions with enzyme active sites.

From a synthetic chemistry perspective, recent advances have improved the accessibility of this compound. A 2024 patent application describes an optimized three-step synthesis from commercially available 2-hydroxynicotinaldehyde, achieving an overall yield of 68% with excellent purity (>99%). This development addresses previous challenges related to the introduction of the difluoromethyl group at the 4-position, which had been a bottleneck in large-scale production.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the molecular conformation of 1806993-28-1. The compound adopts a nearly planar geometry with intramolecular hydrogen bonding between the hydroxyl and aldehyde groups, creating a pseudo-six-membered ring that influences its reactivity and physical properties.

Current research directions include exploring the compound's potential in metal-catalyzed cross-coupling reactions, where the bromo substituent serves as an excellent leaving group. Additionally, several pharmaceutical companies have included derivatives of this scaffold in their drug discovery pipelines, particularly for inflammatory and metabolic disorders where modulation of pyridine-containing enzyme targets is desired.

Future studies are expected to focus on expanding the structure-activity relationship (SAR) around this core structure, as well as developing more efficient synthetic routes that could enable its broader application in medicinal chemistry programs. The unique combination of substituents on this pyridine derivative continues to make it a valuable building block for drug discovery efforts.